Cas no 50515-28-1 (Iron-59 citrate)

Iron-59 citrate structure
Iron-59 citrate structure
Product Name:Iron-59 citrate
CAS No:50515-28-1
MF:C6H5FeO7
MW:248.034581899643
CID:2700869
Update Time:2023-08-07

Iron-59 citrate Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxypropane-1,2,3-tricarboxylate,iron-59(3+)
    • Ferric citrate (59 Fe)
    • 5171JCI1D5
    • Ferric citrate ((sup 59)Fe)
    • Ferric (59Fe) citrate injection
    • Ferri (59 Fe) citratis injectio
    • Ferric citrate (59 Fe) injection
    • Injectabile ferri (59 Fe) citratis
    • Injectable de citrato ferrico (59 Fe)
    • Ferric (59Fe) citrate injection [INN]
    • Ferric (59fe) citrate
    • Solute injec de citrate ferrique (59 Fe)
    • Ferri (59 Fe) citratis injectio [INN-Latin]
    • Ferric citrate ((sup 59)Fe) [Injection] [INN:JAN
    • Iron-59 citrate
    • Inchi: 1S/C6H8O7.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3/i;1+3
    • InChI Key: NPFOYSMITVOQOS-GJNDDOAHSA-K
    • SMILES: [59Fe+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Topological Polar Surface Area: 141
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